Cas no 857595-32-5 (5-bromo-2-tert-butylaniline)

• Product Name: 5-bromo-2-tert-butylaniline
• CAS No: 857595-32-5
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 4660835
• PubChem ID: 11959031
• Update Time: 2025-08-05

5-bromo-2-tert-butylaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-tert-butylphenylamine
• 857595-32-5
• 5-bromo-2-tert-butylaniline
• EN300-383287

• Inchi： 1S/C10H14BrN/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6H,12H2,1-3H3
• InChI Key： YHMAZMCTRSJZOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)C(C)(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 5-bromo-2-tert-butylaniline

Recent Advances in the Application of 5-Bromo-2-tert-Butylaniline (CAS: 857595-32-5) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-tert-butylaniline (CAS: 857595-32-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 5-bromo-2-tert-butylaniline as a precursor in the synthesis of novel heterocyclic compounds with potential pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways. The bromine substituent at the 5-position and the tert-butyl group at the 2-position contribute to the compound's unique reactivity, enabling selective functionalization and the construction of complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, 5-bromo-2-tert-butylaniline was employed as a building block for the synthesis of a series of small-molecule kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited promising activity against a range of kinase targets, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology and autoimmune diseases, where kinase modulation is a key therapeutic strategy.

Another area of active research involves the use of 5-bromo-2-tert-butylaniline in the development of fluorescent probes for biological imaging. The compound's aromatic amine functionality allows for conjugation with various fluorophores, creating tools for studying cellular processes. A recent publication in ACS Chemical Biology described the synthesis of a novel probe based on this scaffold, which demonstrated excellent selectivity for certain protein targets in live-cell imaging experiments.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of transformations involving 5-bromo-2-tert-butylaniline. Palladium-catalyzed cross-coupling reactions, in particular, have been optimized to achieve higher yields and better regioselectivity when using this substrate. These developments have important implications for the scalable production of derivatives for biological evaluation.

Looking forward, the unique structural features of 5-bromo-2-tert-butylaniline continue to inspire new applications in drug discovery and chemical biology. Ongoing research is exploring its potential in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The compound's ability to serve as a versatile synthetic handle while maintaining favorable physicochemical properties makes it particularly valuable in these emerging areas.

In conclusion, 5-bromo-2-tert-butylaniline (CAS: 857595-32-5) remains an important building block in contemporary medicinal chemistry and chemical biology research. The recent studies discussed in this brief demonstrate its continued relevance across multiple therapeutic areas and highlight the compound's potential to contribute to future drug discovery efforts. As synthetic methodologies advance and our understanding of biological systems deepens, we anticipate seeing even more innovative applications of this versatile intermediate.